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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the crystal structure of 5-Amino-2-methylbenzenesulfonic
acid. A thorough search of scientific literature and crystallographic databases indicates that the
experimental crystal structure of 5-Amino-2-methylbenzenesulfonic acid has not been
reported. This document will first present the available physicochemical properties of 5-Amino-
2-methylbenzenesulfonic acid. Subsequently, as a proxy for understanding the solid-state
conformation of similar molecules, this guide will provide a detailed analysis of the crystal
structure of the closely related compound, 5-Amino-2-methylbenzenesulfonamide. The
crystallographic data, including unit cell parameters, bond lengths, and bond angles for the
sulfonamide, are presented in comprehensive tables. Furthermore, the experimental protocols
for the synthesis and single-crystal X-ray diffraction of 5-Amino-2-methylbenzenesulfonamide
are detailed. Visualizations of the experimental workflow and synthesis are also provided to
meet the core requirements of this guide.

5-Amino-2-methylbenzenesulfonic Acid:
Physicochemical Properties
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While the single-crystal X-ray diffraction data for 5-Amino-2-methylbenzenesulfonic acid is
not publicly available, its general properties have been characterized. It is a white crystalline

powder used as an intermediate in the synthesis of dyes and pigments, and potentially in the
pharmaceutical industry.[1]

Property Value

Molecular Formula C7HINO3S

Molecular Weight 187.22 g/mol

CAS Number 118-88-7

Appearance White crystalline powder

Melting Point 200-205°C

Water Solubility 56 g/L at 20°C

IUPAC Name 5-amino-2-methylbenzenesulfonic acid

p-Toluidine-o-sulfonic acid, 3-Amino-6-
Synonyms . .
methylbenzenesulfonic acid

Synthesis: 5-Amino-2-methylbenzenesulfonic acid can be synthesized from 4-methyl-aniline
and sulfuric acid monohydrate in a 1,2-dichloro-benzene solvent at 175-180°C over 3-5 hours,
with a reported yield of 94.6%.[1]

Crystal Structure Analysis of 5-Amino-2-
methylbenzenesulfonamide

As an analogue, the crystal structure of 5-Amino-2-methylbenzenesulfonamide provides
valuable insights into the molecular geometry and intermolecular interactions that could be
expected in related compounds. The crystal structure of this compound was determined by
single-crystal X-ray diffraction.

Crystallographic Data

The crystallographic data for 5-Amino-2-methylbenzenesulfonamide is summarized in the
following tables.
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Table 1: Crystal Data and Structure Refinement

Parameter Value
Empirical Formula C7H10N202S
Formula Weight 186.23 g/mol
Temperature 294 K
Wavelength 0.71073 A
Crystal System Orthorhombic
Space Group Iba2

Unit Cell Dimensions

a=10.679 (2) Ab = 22.431 (5) Ac = 7.1980 (14)

A
Volume 1724.2 (6) A3
z 8
Density (calculated) 1.435 Mg/m3
Absorption Coefficient 0.34 mm~1
F(000) 784
R-factor 0.040
wR-factor 0.120

Data sourced from Acta Crystallographica Section E: Crystallographic Communications.[2]

Table 2: Selected Bond Lengths (A)

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylbenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Bond Length (A)
s-01 1.435 (2)
S-02 1.438 (2)
S-N2 1.623 (2)
s-C3 1.764 (3)
N1-C6 1.399 (4)
C1-C2 1.506 (4)

Table 3: Selected Bond Angles (°)

Atoms Angle (°)
01-S-02 118.8 (1)
01-S-N2 107.5 (1)
02-S-N2 107.3 (1)
01-S-C3 108.1 (1)
02-S-C3 107.9 (1)
N2-S-C3 106.8 (1)
C7-C2-C3 118.4 (3)
C5-C6-N1 120.9 (3)

In the crystal structure of 5-Amino-2-methylbenzenesulfonamide, intermolecular N—H---O
hydrogen bonds link the molecules into a three-dimensional network.[2]

Experimental Protocols
Synthesis of 5-Amino-2-methylbenzenesulfonamide

The synthesis of 5-Amino-2-methylbenzenesulfonamide involved a two-step process:
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e Amidation: Ammonium hydroxide (25 ml) was added to N-acetylamino-2-toluenesulfonyl
chloride (10.7 g). The mixture was cooled, and a sulfuric acid solution (10 ml, 20%) was
slowly added. The resulting sulfonamide was collected, washed with ice water, and dried.

o Deacetylation: Hydrochloric acid (15 ml, 18%) was added to the N-acetyltoluenesulfonamide
(5.6 g), and the mixture was refluxed for 20 minutes. The solution was then diluted with an
equal volume of water, and the pH was adjusted to 8 with sodium carbonate. The precipitate
was collected after cooling and washed with ice water.

Crystals suitable for X-ray analysis were obtained by the slow evaporation of an ethanol
solution.[2]

Single-Crystal X-ray Diffraction

The determination of the crystal structure of 5-Amino-2-methylbenzenesulfonamide was carried
out using single-crystal X-ray diffraction.

Data Collection: An Enraf-Nonius CAD-4 diffractometer was used for data collection.

Radiation Source: Mo Ka radiation (A = 0.71073 A) was utilized.

Data Collection Method: w/26 scans were performed.

Absorption Correction: A Y scan absorption correction was applied.

Structure Solution and Refinement: The structure was solved by direct methods and refined
by full-matrix least-squares on F2.

Visualizations

The following diagrams illustrate the synthesis workflow for 5-Amino-2-
methylbenzenesulfonamide and the general experimental workflow for single-crystal X-ray
diffraction.
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Caption: Synthesis workflow for 5-Amino-2-methylbenzenesulfonamide.
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Caption: General workflow for single-crystal X-ray diffraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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